2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one

• IUPAC Name: 2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one
• InChI: InChI=1S/C20H24N2O2/c1-14-6-7-15-11-22(13-17(15)10-14)19(23)8-9-21-12-16-4-2-3-5-18(16)20(21)24/h2-6,15,17H,7-13H2,1H3/t15-,17+/m1/s1
• InChI Key: CHPKBNFEWQMFGV-WBVHZDCISA-N
• Canonical SMILES: CC1=CCC2CN(CC2C1)C(=O)CCN3CC4=CC=CC=C4C3=O
• Isomeric SMILES: CC1=CC[C@@H]2CN(C[C@@H]2C1)C(=O)CCN3CC4=CC=CC=C4C3=O
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one typically involves multiple steps, starting from simpler precursors. One common route involves the cyclization of appropriate precursors under controlled conditions. For example, the use of phosphorous pentachloride and dichloromethane can prepare intermediates that are further reacted with other compounds to form the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve high-performance liquid chromatography (HPLC) for purification and quantification. The use of UV spectrometric detection can ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can reduce certain functional groups to simpler forms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and solvents to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional carbonyl groups, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one involves its interaction with specific molecular targets. These targets may include enzymes or receptors that are crucial for certain biological processes. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• (3AR,7AS)-3A,7A-Dimethyl-3A,4,7,7A-Tetrahydro-2-Benzofuran-1,3-Dione
• 2-[(3S,3Ar,5R,7aS)-3a-acetyl-3-hydroxy-7a-methyl-2,3,4,5,6,7-hexahydro-1H-inden-5-yl]prop-2-enoic acid

Uniqueness

What sets 2-[3-[(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-3-oxopropyl]-3H-isoindol-1-one apart from similar compounds is its specific arrangement of functional groups and rings, which confer unique reactivity and biological activity